Cas no 1601474-19-4 (N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine)

• Product Name: N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine
• CAS No: 1601474-19-4
• MF: C₄₆H₅₄BrNO₄
• MW: 764.82927274704
• CID: 5085849
• PubChem ID: 162394350
• Update Time: 2025-10-28

N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine
• 1601474-19-4
• F73621
• BS-46972
• N-(4-bromophenyl)-2',4'-dibutoxy-N-{2',4'-dibutoxy-[1,1'-biphenyl]-4-yl}-[1,1'-biphenyl]-4-amine
• N-(4-bromophenyl)-4-(2,4-dibutoxyphenyl)-N-[4-(2,4-dibutoxyphenyl)phenyl]aniline
• SCHEMBL24565413

• Inchi： 1S/C46H54BrNO4/c1-5-9-29-49-41-25-27-43(45(33-41)51-31-11-7-3)35-13-19-38(20-14-35)48(40-23-17-37(47)18-24-40)39-21-15-36(16-22-39)44-28-26-42(50-30-10-6-2)34-46(44)52-32-12-8-4/h13-28,33-34H,5-12,29-32H2,1-4H3
• InChI Key： QKMNKBZZYCIHHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)C1C=CC(=CC=1OCCCC)OCCCC)C1C=CC(=CC=1)C1C=CC(=CC=1OCCCC)OCCCC

Computed Properties

• Exact Mass: 763.32362g/mol
• Monoisotopic Mass: 763.32362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 40.2

Additional information on N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine

N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine: A Comprehensive Overview

The compound with CAS No. 1601474-19-4, known as N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine, is a complex aromatic amine derivative with a unique structural configuration. This compound belongs to the class of biphenyl derivatives, which have garnered significant attention in the fields of organic chemistry and pharmacology due to their diverse applications in drug design and material science.

The molecular structure of this compound features a biphenyl system with substituents at specific positions, including a bromine atom and butoxy groups. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological applications. Recent studies have highlighted the potential of such biphenyl derivatives in the development of novel anticancer agents, where their ability to modulate cellular signaling pathways has been extensively investigated.

One of the key aspects of this compound is its antitumor activity, which has been explored in several preclinical models. Researchers have reported that N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The bromine substituent plays a critical role in enhancing the molecule's bioactivity by influencing its lipophilicity and receptor binding affinity.

In addition to its therapeutic potential, this compound has also been studied for its photophysical properties, which make it a candidate for applications in optoelectronic materials. The extended conjugation within the biphenyl system contributes to its absorption and emission characteristics, making it suitable for use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, further facilitating its exploration in both academic and industrial settings.

The synthesis of N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods ensure high yields and excellent purity, which are essential for subsequent biological evaluations. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the molecular structure and purity of this compound.

From a pharmacological perspective, this compound's bioavailability and metabolism have been studied in detail. Preclinical studies indicate that it exhibits moderate absorption in vivo, with its pharmacokinetic profile being influenced by the presence of bulky substituents such as the butoxy groups. These findings underscore the importance of optimizing drug delivery systems to enhance its therapeutic efficacy.

In conclusion, N-(4-Bromophenyl)-2',4'-dibutoxy-N-(2',4'-dibutoxy-[1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4-amine represents a versatile molecule with multifaceted applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable tool for both academic research and industrial innovation.